Ethyl butyryl lactate

• CAS No.: 71662-27-6
• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (1-ethoxy-1-oxopropan-2-yl) butanoate
• InChI: InChI=1S/C9H16O4/c1-4-6-8(10)13-7(3)9(11)12-5-2/h7H,4-6H2,1-3H3
• InChI Key: RBNOGZRVVHLYKT-UHFFFAOYSA-N
• SMILES: CCCC(=O)OC(C)C(=O)OCC

Description

Ethyl butyryl lactate (C7H12O4) is an ester compound derived from lactic acid and butyric acid, with an ethyl ester group. It is structurally characterized by a lactate backbone (2-hydroxypropanoate) modified with a butyryl (C4H7O) substituent. This compound is notable for its applications in flavoring, fragrances, and specialty solvents due to its unique solubility and aroma profile .

Comparison with Similar Compounds

Ethyl Lactate (CAS 97-64-3)

Chemical Properties :

• Formula: C₅H₁₀O₃
• Molecular Weight: 118.13 g/mol
• Boiling Point: 154°C
• Solubility: Miscible with water and most organic solvents .

Research Findings :

• Ethyl lactate production via reactive distillation achieves >90% yield, with energy-efficient separation processes .
• Its environmental compatibility (degradable to CO₂ and H₂O) positions it as a sustainable alternative to petroleum-based solvents .

Butyl Butyryl Lactate (CAS 7492-70-8)

Chemical Properties :

• Formula: C₁₁H₂₀O₄
• Molecular Weight: 216.27 g/mol
• Applications: Primarily in flavor and fragrance industries .

Research Findings :

• Butyl butyryl lactate is synthesized via esterification of butyric acid and butyl lactate, though optimization of reaction kinetics remains understudied .
• Market analyses project growth in demand for specialty esters in Asia-Pacific regions, driven by food and cosmetic industries .

Ethyl Butyrate (CAS 105-54-4)

Chemical Properties :

• Formula: C₆H₁₂O₂
• Molecular Weight: 116.16 g/mol
• Boiling Point: 121°C

Table 1: Physicochemical Comparison

Property	Ethyl Butyryl Lactate*	Ethyl Lactate	Butyl Butyryl Lactate	Ethyl Butyrate
Molecular Formula	C7H12O4	C5H10O3	C11H20O4	C6H12O2
Boiling Point (°C)	~190 (estimated)	154	245–250	121
Solubility	Moderate in organics	High in water	Low in water	High in ethanol
Primary Applications	Flavors, solvents	Pharmaceuticals, solvents	Food flavors, fragrances	Food, plastics

Table 2: Market and Research Trends

Compound	Market Size (2025)	Key Research Focus Areas
Ethyl Lactate	$120 million	Green chemistry, reactive distillation
Butyl Butyryl Lactate	$35 million	Flavor synergy, metabolic pathways
Ethyl Butyrate	$90 million	Microbial fermentation optimization